Cas no 948294-12-0 (5-(3-Bromophenyl)-1H-pyrazole)

5-(3-Bromophenyl)-1H-pyrazole structure
5-(3-Bromophenyl)-1H-pyrazole structure
Product name:5-(3-Bromophenyl)-1H-pyrazole
CAS No:948294-12-0
MF:C9H7N2Br
MW:223.06928
CID:857239
PubChem ID:329763529

5-(3-Bromophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-(3-Bromophenyl)-1H-pyrazole
    • 1H-Pyrazole, 5-(3-bromophenyl)-
    • A808951
    • 3-(3-Bromophenyl)-1H-pyrazole
    • SY027532
    • 3-(3-bromo-phenyl)-1h-pyrazole
    • SCHEMBL1786909
    • 3-(3-bromophenyl)pyrazole
    • AKOS009158620
    • Z815437634
    • TS-03184
    • FT-0731094
    • NVRXIZHZQPRBKL-UHFFFAOYSA-N
    • 149739-65-1
    • 5-(3-Bromo-Phenyl)-1H-Pyrazole
    • 5-(3-Bromophenyl)-1H-pyrazole, 97%
    • CS-0038370
    • 948294-12-0
    • PS-7801
    • 1H-Pyrazole, 3-(3-bromophenyl)-
    • EN300-129699
    • MFCD01940433
    • FT-0749458
    • 3-(3-Bromophenyl)-1H-pyrazole, 97%
    • DTXSID30933716
    • AKOS015834605
    • DB-080098
    • DB-002483
    • DB-002482
    • 3-(3-bromophenyl)-1H-pyrazol
    • MDL: MFCD06659075
    • Inchi: InChI=1S/C9H7BrN2/c10-8-3-1-2-7(6-8)9-4-5-11-12-9/h1-6H,(H,11,12)
    • InChI Key: NVRXIZHZQPRBKL-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC(=C1)Br)C2=CC=NN2

Computed Properties

  • Exact Mass: 221.97900
  • Monoisotopic Mass: 221.97926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Melting Point: 71-76 °C
  • PSA: 28.68000
  • LogP: 2.83920

5-(3-Bromophenyl)-1H-pyrazole Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xn
  • Storage Condition:2-8°C

5-(3-Bromophenyl)-1H-pyrazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
717878-1G
5-(3-Bromophenyl)-1H-pyrazole
948294-12-0 97%
1G
311 2021-05-17
A2B Chem LLC
AJ27887-2g
5-(3-Bromophenyl)-1H-pyrazole
948294-12-0 95+%
2g
$1370.00 2024-07-18
A2B Chem LLC
AJ27887-5g
5-(3-Bromophenyl)-1H-pyrazole
948294-12-0 95+%
5g
$1843.00 2024-07-18
Chemenu
CM374422-1g
5-(3-Bromophenyl)-1H-pyrazole
948294-12-0 95%+
1g
$111 2023-01-03
A2B Chem LLC
AJ27887-50g
5-(3-Bromophenyl)-1H-pyrazole
948294-12-0 95+%
50g
$4880.00 2024-07-18
A2B Chem LLC
AJ27887-25g
5-(3-Bromophenyl)-1H-pyrazole
948294-12-0 95+%
25g
$3497.00 2024-07-18
A2B Chem LLC
AJ27887-10g
5-(3-Bromophenyl)-1H-pyrazole
948294-12-0 95+%
10g
$2552.00 2024-07-18
A2B Chem LLC
AJ27887-100g
5-(3-Bromophenyl)-1H-pyrazole
948294-12-0 95+%
100g
$6838.00 2024-07-18
A2B Chem LLC
AJ27887-1g
5-(3-Bromophenyl)-1H-pyrazole
948294-12-0 95+%
1g
$1067.00 2024-07-18

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